![molecular formula C5H6N4S B1225023 N-Pyrazinylthiourea CAS No. 31437-05-5](/img/structure/B1225023.png)
N-Pyrazinylthiourea
Overview
Description
N-Pyrazinylthiourea (NPTU) is an organic compound belonging to the class of heterocyclic compounds. It is a sulfonamide derivative of pyrazine and is a white, crystalline solid. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. NPTU is also used as a research tool in the study of enzyme inhibition and protein-protein interactions.
Scientific Research Applications
Pyrazinamide Resistance in Tuberculosis Treatment
N-Pyrazinylthiourea, closely related to pyrazinamide (PZA), has implications in the study of tuberculosis (TB) treatment. PZA, a critical component in TB treatment, has a complex mechanism of action and resistance. Research has highlighted genetic mechanisms behind PZA resistance, such as mutations in the pncA gene and the enzyme pyrazinamidase, crucial for activating PZA. These insights are essential for understanding drug resistance in TB and improving treatment strategies (Gopal et al., 2016), (Muthaiah et al., 2010), (Mphahlele et al., 2008), (Ramirez-Busby & Valafar, 2015), (Miotto et al., 2014).
New Targets for Tuberculosis Treatment
Studies have identified new potential targets for PZA in the treatment of TB, such as the aspartate decarboxylase gene (panD), which plays a role in the synthesis of essential biomolecules. This discovery opens new avenues for addressing PZA resistance and improving TB treatment strategies (Zhang et al., 2013), (Shi et al., 2014).
Genetic Basis of Drug Resistance
The genetic basis of drug resistance, particularly in TB treatment, is a significant area of research. Understanding mutations in genes like pncA and panD, which affect drug activation and resistance mechanisms, is crucial for developing effective TB treatments and combating drug-resistant strains (Alexander et al., 2012), (Allana et al., 2017), (Scorpio et al., 1997), (Stoffels et al., 2012).
Global Perspective on Drug Resistance
A global perspective on PZA resistance reveals the widespread nature of this issue in TB treatment, emphasizing the need for new diagnostic methods and treatment strategies. The diversity in mutations contributing to PZA resistance complicates the development of rapid molecular diagnostics, underlining the importance of comprehensive genetic analysis (Whitfield et al., 2015).
Potential of this compound Derivatives
Research on derivatives related to this compound, such as N-aryl-N′-pyrazol-5-yl urea derivatives, shows potential in the treatment of inflammatory diseases. These derivatives exhibit varied kinase inhibition profiles, suggesting their potential utility in developing new therapeutic agents (Norman, 2014).
Safety and Hazards
properties
IUPAC Name |
pyrazin-2-ylthiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4S/c6-5(10)9-4-3-7-1-2-8-4/h1-3H,(H3,6,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWGSSYKLXJRVDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=N1)NC(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60185362 | |
Record name | N-Pyrazinylthiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60185362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
31437-05-5 | |
Record name | N-Pyrazinylthiourea | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0031437055 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-Pyrazinylthiourea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60185362 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main finding of the research on N-pyrazinylthiourea derivatives?
A1: The research focuses on synthesizing a series of this compound derivatives and evaluating their in vitro activity against Mycobacterium tuberculosis. The study demonstrated that various modifications at the 3- and 6- positions of the pyrazine ring, achieved by introducing different alkoxy groups (methoxy, benzyloxy, chlorobenzyloxy, etc.), led to the successful synthesis of a range of this compound derivatives. These derivatives exhibited varying degrees of tuberculostatic activity, with Minimum Inhibitory Concentrations (MIC) ranging from 8 µg/cm³ to 1000 µg/cm³. This finding suggests that N-pyrazinylthioureas hold potential as lead compounds for developing new antituberculosis agents. []
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